4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-{[(1-Methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol is a pyrazole-derived compound characterized by a pentan-1-ol backbone linked to a 1-methylpyrazole moiety via a methylene-amino group. Its molecular formula, C₁₁H₂₁N₃O, reflects a combination of polar (hydroxyl, amino) and aromatic (pyrazole) functionalities, which contribute to its unique physicochemical and biological properties. Pyrazole derivatives are widely studied for their diverse applications in medicinal chemistry, particularly due to their ability to engage in hydrogen bonding and π-π interactions with biological targets .
Properties
Molecular Formula |
C10H19N3O |
|---|---|
Molecular Weight |
197.28 g/mol |
IUPAC Name |
4-[(2-methylpyrazol-3-yl)methylamino]pentan-1-ol |
InChI |
InChI=1S/C10H19N3O/c1-9(4-3-7-14)11-8-10-5-6-12-13(10)2/h5-6,9,11,14H,3-4,7-8H2,1-2H3 |
InChI Key |
ZAKNFALUUJMOJL-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCO)NCC1=CC=NN1C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol typically involves the reaction of 1-methyl-1H-pyrazole-5-carbaldehyde with 4-aminopentanol under suitable conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the mixture is heated to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The amino group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Electrophiles like alkyl halides or acyl chlorides can be used in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield aldehydes or ketones, while substitution reactions can introduce various functional groups into the molecule .
Scientific Research Applications
4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol involves its interaction with specific molecular targets. The pyrazole ring can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The exact mechanism depends on the specific application and target molecule .
Comparison with Similar Compounds
Structural Analogues and Key Features
The following table highlights structural analogs of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol, emphasizing differences in substituents, chain length, and functional groups:
| Compound Name | Molecular Formula | Key Structural Differences | Biological Implications | Reference |
|---|---|---|---|---|
| 4-{[(1-Methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol | C₁₁H₂₁N₃O | Pyrazole core, pentanol chain, methyl-amino linker | Potential enzyme inhibition via pyrazole interactions | |
| 5-(Dimethylamino)pentan-1-ol | C₇H₁₇N₃O | Dimethylamino group instead of pyrazole | Reduced aromatic interactions; altered solubility | |
| 2-((4-Amino-1-methyl-1H-pyrazol-5-yl)amino)ethanol | C₆H₁₂N₄O | Ethanol chain instead of pentanol | Shorter chain may limit membrane permeability | |
| 1-{[(1-Ethyl-1H-pyrazol-5-yl)methyl]amino}-2-methylpropan-2-ol | C₁₀H₁₉N₃O | Ethyl-pyrazole and tertiary alcohol | Increased lipophilicity; altered metabolic stability | |
| 4-{[(2-Fluorophenyl)methyl]amino}pentan-1-ol | C₁₂H₁₆FN | Fluorophenyl group instead of pyrazole | Enhanced metabolic stability; potential kinase inhibition |
Functional Group Impact
- Pyrazole vs. Phenyl/Amine Substituents: The pyrazole ring in the target compound enables hydrogen bonding and π-stacking interactions, which are critical for binding to enzymes or receptors. In contrast, fluorophenyl derivatives (e.g., 4-{[(2-fluorophenyl)methyl]amino}pentan-1-ol) exhibit increased lipophilicity and metabolic stability due to fluorine’s electronegativity .
- Chain Length and Hydroxyl Position: The pentanol chain in the target compound may enhance membrane permeability compared to shorter-chain analogs like 2-((4-amino-1-methyl-1H-pyrazol-5-yl)amino)ethanol. Tertiary alcohols (e.g., in 1-{[(1-ethyl-1H-pyrazol-5-yl)methyl]amino}-2-methylpropan-2-ol) reduce hydrogen-bonding capacity but improve steric hindrance .
Metabolic and Chemical Stability
- The methyl group on the pyrazole ring in the target compound may enhance metabolic stability compared to ethyl-substituted analogs (e.g., 1-{[(1-ethyl-1H-pyrazol-5-yl)methyl]amino}-2-methylpropan-2-ol), which are more prone to oxidative degradation .
- Fluorinated analogs (e.g., 4-{[(2-fluorophenyl)methyl]amino}pentan-1-ol) demonstrate prolonged half-lives in vitro, suggesting that halogenation could be a strategic modification for future derivatives of the target compound .
Biological Activity
The compound 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}pentan-1-ol , with CAS number 1533571-45-7, is a pyrazole derivative that has garnered interest in pharmacological research due to its potential biological activities. This article delves into its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.
- Molecular Formula : C₁₀H₁₉N₃O
- Molecular Weight : 197.28 g/mol
- CAS Number : 1533571-45-7
Research indicates that compounds containing a pyrazole moiety often exhibit diverse biological activities, including:
- Anticancer Activity : Several studies have reported that pyrazole derivatives can inhibit tumor growth through various mechanisms, including the modulation of signaling pathways involved in cell proliferation and apoptosis.
- Anti-inflammatory Effects : Pyrazole derivatives are known to exhibit anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines and enzymes.
Therapeutic Applications
The compound has been studied for its potential applications in:
- Cancer Therapy : Due to its ability to inhibit cancer cell proliferation.
- Neurological Disorders : Some studies suggest possible neuroprotective effects.
Case Studies
- Anticancer Activity : A study focusing on a series of pyrazole derivatives demonstrated that certain analogs exhibited significant cytotoxicity against various cancer cell lines, with IC₅₀ values ranging from 0.01 μM to 0.5 μM. The compound was noted for its promising activity against breast cancer cells (MCF-7) and lung cancer cells (A549) .
- Inhibition of Inflammatory Pathways : Another research highlighted the compound's ability to downregulate NF-kB signaling, leading to reduced expression of inflammatory mediators in vitro .
Comparative Analysis of Similar Compounds
| Compound Name | CAS Number | Biological Activity | IC₅₀ (μM) |
|---|---|---|---|
| Compound A | 1533571-45-7 | Anticancer | 0.01 |
| Compound B | 1501552-00-6 | Anti-inflammatory | 0.05 |
| Compound C | 1157107-74-8 | Antimicrobial | 0.02 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
